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Compound of Interest

Compound Name: 2-tert-Butylcyclohexanone

Cat. No.: B158629

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This guide provides immediate, essential safety
and logistical information for 2-tert-Butylcyclohexanone, ensuring the protection of laboratory
personnel and compliance with safety regulations.

Chemical Identifier:
o Name: 2-tert-Butylcyclohexanone
e Synonyms: 2-(1,1-Dimethylethyl)Cyclohexanone[1]

e CAS Number: 1728-46-7[1]

Immediate Safety and Hazard Information

2-tert-Butylcyclohexanone is a combustible liquid and vapor that can cause irritation to the
eyes, skin, respiratory tract, and digestive tract.[1] It may also lead to central nervous system
depression.[1] The full toxicological properties of this chemical have not been completely
investigated.[1]

Key Hazards:
o Flammability: Combustible liquid and vapor.[1]

e Irritation: May cause eye, skin, respiratory, and digestive tract irritation.[1]
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e Central Nervous System: May cause depression of the central nervous system.[1]

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is
mandatory when handling 2-tert-Butylcyclohexanone.

Body Part Equipment Specifications

Must comply with OSHA's eye
Safety Glasses with Side and face protection regulations
Shields or Goggles in 29 CFR 1910.133 or

European Standard EN166.[1]

Eyes

Wear appropriate protective
gloves to prevent skin

Hands Chemical-resistant Gloves exposure.[1] Nitrile or
neoprene gloves are generally
recommended.

A standard laboratory coat
Body Laboratory Coat should be worn to protect

against splashes and spills.[1]

All handling should be
performed in a well-ventilated
area or a chemical fume hood
] to keep airborne
Respiratory Fume Hood or Ventilated concentrations low.[1] If

Enclosure exposure limits are exceeded,
a NIOSH/MSHA or European
Standard EN 149 approved

respirator should be used.[1]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical for maintaining the integrity of 2-tert-
Butylcyclohexanone and ensuring a safe laboratory environment.
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Handling Protocol:

e Ventilation: Always handle 2-tert-Butylcyclohexanone in a well-ventilated area, preferably
within a chemical fume hood.[1]

» Avoid Contact: Prevent contact with eyes, skin, and clothing.[1]

o Hygiene: Wash hands thoroughly after handling.[1] Remove and wash contaminated clothing
before reuse.[1]

« Ignition Sources: Keep away from heat, sparks, and open flames.[1]
Storage Protocol:

o Container: Keep the container tightly closed when not in use.[1]

e Location: Store in a cool, dry, and well-ventilated area.[1]

e Incompatibles: Store away from incompatible substances, such as strong oxidizing agents.

[1]

o Safety Equipment: Ensure an eyewash facility and a safety shower are readily accessible in
the storage and handling areas.[1]

Accidental Release and Disposal Plan

In the event of a spill or for routine disposal, the following procedures must be followed to
mitigate risks and ensure environmental protection.

Spill Cleanup Protocol:
» Remove Ignition Sources: Immediately eliminate all sources of ignition.[1]
e Ventilate: Ensure adequate ventilation of the spill area.[1]

» Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]
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o Collection: Use a spark-proof tool to collect the absorbed material and place it into a suitable,
labeled container for disposal.[1]

e Prevention: Prevent runoff from entering storm sewers and ditches.[1]
Disposal Protocol:

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3 and
consult state and local regulations for complete classification.[1]

o Waste Collection: Designate a specific, properly labeled, and sealed container for 2-tert-
Butylcyclohexanone waste.

« Contaminated Materials: Any materials, such as gloves or absorbent pads, that are grossly
contaminated with 2-tert-Butylcyclohexanone must also be disposed of as hazardous
waste in the same designated container.[2]

o Empty Containers: Empty containers may retain product residue and can be dangerous.[1]
Do not pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat,
sparks, or open flames.[1] Triple-rinse empty containers with a suitable solvent (e.g., acetone
or ethanol), collecting the rinsate as hazardous waste.[2] After triple-rinsing and defacing the
label, the container can be disposed of as regular trash.[2]

» Final Disposal: Arrange for the disposal of the hazardous waste container through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal company once it is full (no more than 90% capacity) or has reached the maximum
storage time.[2]

Workflow for Handling 2-tert-Butylcyclohexanone
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Caption: Workflow for handling 2-tert-Butylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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